![molecular formula C18H23ClO2 B218933 9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester CAS No. 113849-17-5](/img/structure/B218933.png)
9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester
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Overview
Description
9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester, also known as Clomazone, is a herbicide used to control the growth of weeds in crops such as soybean, cotton, and peanuts. It was first introduced in the 1970s and has since become a popular herbicide due to its effectiveness and low toxicity levels.
Mechanism of Action
9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester works by inhibiting the synthesis of carotenoids in plants, which are essential for photosynthesis. This leads to the death of the plant due to a lack of energy production. This compound is selective in its action, meaning it only affects plants and not animals or humans.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on plants. It has been found to inhibit the activity of enzymes involved in carotenoid synthesis, leading to a reduction in the levels of these pigments in plants. In addition, it has been shown to affect the activity of enzymes involved in the biosynthesis of other plant hormones and secondary metabolites.
Advantages and Limitations for Lab Experiments
9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester has a number of advantages for use in lab experiments. It is highly effective against a wide range of weeds, making it a useful tool for studying plant growth and development. In addition, it has low toxicity levels, making it safe for use in lab experiments. However, this compound also has some limitations. It can be expensive to produce, and its effectiveness can be affected by environmental factors such as temperature and humidity.
Future Directions
There are a number of future directions for research on 9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester. One area of research could focus on improving the synthesis method to make it more cost-effective. Another area of research could focus on developing new formulations of this compound that are more effective against a wider range of weeds. Finally, research could focus on studying the long-term effects of this compound on the environment and the potential for resistance to develop in weeds.
Synthesis Methods
9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester can be synthesized by the reaction of 4-chlorobenzaldehyde with 3,3-dimethyl-1-butyne in the presence of a palladium catalyst to form 4-chloro-3-(3,3-dimethyl-1-butenyl) benzaldehyde. This intermediate is then reacted with methylmagnesium bromide to form the corresponding alcohol, which is then esterified with methanol to form this compound.
Scientific Research Applications
9-(4-Chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester has been extensively researched for its effectiveness as a herbicide. It has been found to be effective against a wide range of weeds, including broadleaf and grassy weeds. In addition, it has been shown to have low toxicity levels and is safe for use in crops such as soybean, cotton, and peanuts.
properties
CAS RN |
113849-17-5 |
---|---|
Molecular Formula |
C18H23ClO2 |
Molecular Weight |
306.8 g/mol |
IUPAC Name |
methyl (5E,8Z)-9-(4-chlorophenyl)-7,7-dimethylnona-5,8-dienoate |
InChI |
InChI=1S/C18H23ClO2/c1-18(2,13-6-4-5-7-17(20)21-3)14-12-15-8-10-16(19)11-9-15/h6,8-14H,4-5,7H2,1-3H3/b13-6+,14-12- |
InChI Key |
ZNVHPMIFDSVQMB-RERNGKIOSA-N |
Isomeric SMILES |
CC(C)(/C=C/CCCC(=O)OC)/C=C\C1=CC=C(C=C1)Cl |
SMILES |
CC(C)(C=CCCCC(=O)OC)C=CC1=CC=C(C=C1)Cl |
Canonical SMILES |
CC(C)(C=CCCCC(=O)OC)C=CC1=CC=C(C=C1)Cl |
synonyms |
9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester 9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester, (8Z)-isomer CDNAME |
Origin of Product |
United States |
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